Cas no 80054-40-6 ((E,E)-2,6-Dimethyl-2,6-octadienedial)

• Product Name: (E,E)-2,6-Dimethyl-2,6-octadienedial
• CAS No: 80054-40-6
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 706367
• PubChem ID: 11073781
• Update Time: 2025-05-19

(E,E)-2,6-Dimethyl-2,6-octadienedial Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadienedial, 2,6-dimethyl-, (E,E)-
• (E,E)-2,6-Dimethyl-2,6-octadienedial
• 2,6-dimethylocta-2,6-dienedial
• starbld0033087
• (6E)-8-oxogeranial
• 10-oxogeranial
• (E,E)-2,6-dimethylocta-2,6-dienedial
• C17622
• 80054-40-6
• Q19598317
• trans,trans-2,6-dimethylocta-2,6-dienedial
• DTXSID901032253
• 8-oxocitral
• 8-Oxogeranial
• (2E,6E)-2,6-dimethylocta-2,6-dienedial
• (2E,6E)-2,6-Dimethyl-2,6-octadienedial
• CHEBI:64239

• Inchi： 1S/C10H14O2/c1-9(6-7-11)4-3-5-10(2)8-12/h5-8H,3-4H2,1-2H3/b9-6+,10-5+
• InChI Key： GRHWFPUCRVCMRY-TXFIJWAUSA-N
• SMILES： O=C/C(/C)=C/CC/C(=C/C=O)/C

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids

Additional information on (E,E)-2,6-Dimethyl-2,6-octadienedial

Overview of (E,E)-2,6-Dimethyl-2,6-octadienedial (CAS No. 80054-40-6)

(E,E)-2,6-Dimethyl-2,6-octadienedial, also known by its CAS number 80054-40-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two double bonds and two aldehyde groups. The presence of these functional groups makes it highly reactive and versatile in various chemical reactions and applications.

The molecular formula of (E,E)-2,6-Dimethyl-2,6-octadienedial is C10H16O2, and its molecular weight is approximately 172.23 g/mol. The compound is a colorless to pale yellow liquid with a distinctive odor. Its physical and chemical properties, such as boiling point, melting point, and solubility in different solvents, are crucial for its handling and application in laboratory settings.

Recent studies have highlighted the potential of (E,E)-2,6-Dimethyl-2,6-octadienedial in various fields. In the realm of pharmaceutical research, this compound has shown promise as an intermediate in the synthesis of drugs with potential therapeutic applications. For instance, it has been used in the development of anti-inflammatory agents and antimicrobial compounds due to its ability to modulate specific biological pathways.

In the context of organic synthesis, (E,E)-2,6-Dimethyl-2,6-octadienedial serves as a valuable building block for the creation of complex molecules. Its reactivity with various nucleophiles and electrophiles allows chemists to construct intricate molecular architectures with high precision. This versatility has made it an essential tool in the synthesis of natural products and pharmaceuticals.

The environmental impact of (E,E)-2,6-Dimethyl-2,6-octadienedial is also an area of ongoing research. Studies have investigated its biodegradability and potential effects on aquatic ecosystems. Preliminary findings suggest that it is relatively stable under environmental conditions but can be broken down by microbial activity over time. This information is crucial for ensuring its safe use and disposal in industrial processes.

In the field of analytical chemistry, methods for the detection and quantification of (E,E)-2,6-Dimethyl-2,6-octadienedial have been developed using techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC). These methods are essential for quality control in pharmaceutical production and environmental monitoring.

The safety profile of (E,E)-2,6-Dimethyl-2,6-octadienedial is another critical aspect to consider. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, (E,E)-2,6-Dimethyl-2,6-octadienedial (CAS No. 80054-40-6) is a multifaceted compound with significant applications in pharmaceutical research, organic synthesis, environmental studies, and analytical chemistry. Its unique chemical properties make it a valuable tool for scientists and researchers across various disciplines. As research continues to advance, the potential uses and benefits of this compound are likely to expand further.